Cas no 17781-86-1 (2-(butylamino)benzoic Acid)

• Product Name: 2-(butylamino)benzoic Acid
• CAS No: 17781-86-1
• Molecular Formula: C₁₁H₁₄NO₂-
• Molecular Weight: 192.23436
• MDL: MFCD00092305
• CID: 161969
• PubChem ID: 205327

2-(butylamino)benzoic Acid Properties

Names and Identifiers

• Benzoic acid,2-(butylamino)-
• 2-(butylamino)benzoic acid
• 2-Butylamino-benzoic acid
• n-butyl-anthranilicaci
• 2-(butylamino)benzoate
• Anthranilic acid, N-butyl-
• BRN 2804362
• N-Butylanthranilic acid
• EN300-04722
• AKOS000275354
• 2-(butylamino)benzoicacid
• SCHEMBL993102
• LS-11797
• DTXSID90170382
• 17781-86-1
• HMS1782F21
• Benzoic acid, 2-(butylamino)-
• 3-14-00-00897 (Beilstein Handbook Reference)
• Z56870802
• J-506276
• MFCD00092305
• STK982081
• DHBHUGJZAZYELM-UHFFFAOYSA-N
• G33852

• MDL： MFCD00092305
• InChIKey： DHBHUGJZAZYELM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO2/c1-2-3-8-12-10-7-5-4-6-9(10)11(13)14/h4-7,12H,2-3,8H2,1H3,(H,13,14)
• SMILES： CCCCNC1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 192.10252
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.11
• Heavy Atom Count: 14
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 52.16
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 163.5°C
• Density: 1.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives